Cas no 1341439-52-8 (2-cyclohexyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine)

2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine is a heterocyclic compound featuring an imidazopyridine core with a cyclohexyl substituent. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The saturated cyclohexyl ring enhances stability and influences lipophilicity, while the fused imidazopyridine scaffold offers potential for diverse functionalization. Its rigid yet adaptable framework is suitable for developing bioactive molecules, particularly in targeting central nervous system (CNS) disorders or enzyme modulation. The compound's synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships in drug discovery.
2-cyclohexyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine structure
1341439-52-8 structure
Product Name:2-cyclohexyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine
CAS No:1341439-52-8
MF:C12H19N3
MW:205.299362421036
CID:6569903
PubChem ID:64858006
Update Time:2025-10-29

2-cyclohexyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-cyclohexyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine
    • 3H-Imidazo[4,5-c]pyridine, 2-cyclohexyl-4,5,6,7-tetrahydro-
    • Inchi: 1S/C12H19N3/c1-2-4-9(5-3-1)12-14-10-6-7-13-8-11(10)15-12/h9,13H,1-8H2,(H,14,15)
    • InChI Key: IENHQWBUVSCHPG-UHFFFAOYSA-N
    • SMILES: C1NCCC2N=C(C3CCCCC3)NC1=2

Experimental Properties

  • Density: 1.109±0.06 g/cm3(Predicted)
  • Boiling Point: 454.3±35.0 °C(Predicted)
  • pka: 14.68±0.20(Predicted)

2-cyclohexyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-190214-1g
2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
1341439-52-8
1g
$728.0 2023-09-18
Enamine
EN300-190214-5g
2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
1341439-52-8
5g
$2110.0 2023-09-18
Enamine
EN300-190214-10g
2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
1341439-52-8
10g
$3131.0 2023-09-18
Enamine
EN300-190214-0.05g
2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
1341439-52-8
0.05g
$612.0 2023-09-18
Enamine
EN300-190214-0.1g
2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
1341439-52-8
0.1g
$640.0 2023-09-18
Enamine
EN300-190214-0.25g
2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
1341439-52-8
0.25g
$670.0 2023-09-18
Enamine
EN300-190214-0.5g
2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
1341439-52-8
0.5g
$699.0 2023-09-18
Enamine
EN300-190214-1.0g
2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
1341439-52-8
1g
$728.0 2023-05-26
Enamine
EN300-190214-2.5g
2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
1341439-52-8
2.5g
$1428.0 2023-09-18
Enamine
EN300-190214-5.0g
2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
1341439-52-8
5g
$2110.0 2023-05-26

Additional information on 2-cyclohexyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine

Recent Advances in the Study of 2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS: 1341439-52-8)

The compound 2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS: 1341439-52-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is of particular interest for its role in modulating various biological targets, including kinases and GPCRs, which are critical in numerous disease pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, providing valuable insights into its pharmacological properties.

One of the key advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a pivotal role in cellular signaling and are often dysregulated in cancers and inflammatory diseases. Researchers have synthesized derivatives of 2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine and evaluated their inhibitory activity against a panel of kinases. Preliminary results indicate promising selectivity and potency, particularly against specific isoforms of protein kinases, suggesting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, recent studies have explored the compound's interaction with G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in signal transduction and are targeted by approximately 34% of FDA-approved drugs. The unique structural features of 2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine allow it to bind to specific GPCR subtypes, modulating their activity. This has opened new avenues for the development of novel therapeutics for neurological and metabolic disorders.

The synthetic routes to 2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine have also been refined in recent years. Advances in catalytic methods and green chemistry have enabled more efficient and scalable production of this compound and its derivatives. For instance, the use of transition metal-catalyzed cross-coupling reactions has significantly improved the yield and purity of the target molecules, facilitating their use in high-throughput screening and preclinical studies.

Pharmacokinetic and toxicological studies of 2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine have provided critical data on its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have highlighted the compound's favorable bioavailability and low toxicity, making it a viable candidate for further drug development. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are areas of active research.

In conclusion, 2-cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS: 1341439-52-8) represents a promising scaffold in medicinal chemistry, with applications in kinase and GPCR modulation. Recent advancements in its synthesis, biological evaluation, and pharmacokinetic profiling underscore its potential as a lead compound for the development of novel therapeutics. Future research should focus on further structural optimization and in vivo validation to translate these findings into clinical applications.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk